Cas no 2092710-28-4 (3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione
• CAS No: 2092710-28-4
• MF: C₅H₈F₃NO₂S
• MW: 203.182730674744
• CID: 5239121
• Update Time: 2025-06-13

3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-4-(trifluoromethyl)-, 1,1-dioxide
• 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C5H8F3NO2S/c6-5(7,8)3-1-12(10,11)2-4(3)9/h3-4H,1-2,9H2
• InChI Key： MTCDKBFSRHITIY-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CC(C(F)(F)F)C1N

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±42.0 °C(Predicted)
• pka: 6.14±0.40(Predicted)

Additional information on 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione

Research Briefing on 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione (CAS: 2092710-28-4)

This research briefing provides an in-depth analysis of the latest advancements and applications of 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione (CAS: 2092710-28-4), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, including the trifluoromethyl group and the sulfonyl moiety, make it a promising candidate for various therapeutic applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione as a key intermediate in the synthesis of novel bioactive molecules. Its incorporation into pharmacophores has been shown to enhance binding affinity and metabolic stability, making it a valuable scaffold for the design of enzyme inhibitors and receptor modulators. Researchers have also explored its role in the development of anti-inflammatory and anticancer agents, leveraging its ability to interact with specific biological targets.

One of the most notable findings in recent literature is the compound's application in the inhibition of protein-protein interactions (PPIs), which are often challenging to target with small molecules. The trifluoromethyl group in 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione has been found to contribute to hydrophobic interactions, while the sulfonyl moiety facilitates hydrogen bonding, thereby improving the compound's selectivity and potency. These properties have been exploited in the design of inhibitors for diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology tools. For instance, it has been used as a probe to study enzyme mechanisms and to identify novel drug targets. The versatility of 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione is further demonstrated by its compatibility with various synthetic methodologies, enabling the rapid generation of diverse derivatives for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the optimization of 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione-based compounds. Issues such as solubility, bioavailability, and off-target effects need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on refining the synthetic routes and improving the pharmacokinetic properties of these molecules, with the aim of advancing them into preclinical and clinical trials.

In conclusion, 3-amino-4-(trifluoromethyl)-1lambda6-thiolane-1,1-dione represents a versatile and promising scaffold in medicinal chemistry. Its unique chemical properties and broad applicability make it a valuable tool for drug discovery and chemical biology. Future research will likely uncover new applications and further optimize its performance, solidifying its role in the development of next-generation therapeutics.